Cas no 2249619-85-8 (Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl)-)

• Product Name: Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl)-
• CAS No: 2249619-85-8
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• CID: 5261358
• Update Time: 2025-06-08

Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl)-

• Inchi： 1S/C18H21N3O/c22-18(13-21-17-10-4-2-7-15(17)12-19-21)20-11-5-8-14-6-1-3-9-16(14)20/h1,3,6,9,12H,2,4-5,7-8,10-11,13H2
• InChI Key： BKLVJMQISQCQTJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CCC1)CN1C2=C(CCCC2)C=N1

Additional information on Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl)-

Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl) (CAS No. 2249619-85-8): A Comprehensive Overview

Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl) (CAS No. 2249619-85-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indazoles and quinolines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl) is characterized by the presence of a quinoline ring and an indazole ring connected through an ethanone bridge. This structural arrangement provides a scaffold that can be readily modified to enhance its pharmacological properties. Recent studies have shown that this compound exhibits potent activity against various biological targets, making it a promising candidate for drug development.

One of the key areas of research involving Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl) is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a central component in many diseases, including arthritis and inflammatory bowel disease. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in vitro and in vivo.

Additionally, Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl) has shown promising results in cancer research. Cancer cells often exhibit altered signaling pathways that promote cell proliferation and survival. Research has indicated that this compound can selectively target these pathways by inhibiting key enzymes such as PI3K/Akt and MAPK/ERK. This selective inhibition leads to reduced cell proliferation and increased apoptosis in various cancer cell lines.

In the realm of neuroprotection, Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl) has been studied for its potential to protect neurons from oxidative stress and neurodegeneration. Oxidative stress is a major contributor to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have shown that this compound can effectively scavenge reactive oxygen species (ROS) and prevent neuronal cell death in models of neurodegeneration.

The pharmacokinetic properties of Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl) have also been extensively investigated. Studies have demonstrated that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it suitable for further development as an orally administered therapeutic agent.

However, like any novel compound in the early stages of drug development, Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5,6,7-tetrahydro-1H-indazol-1-yl) faces several challenges. One of the primary concerns is its potential toxicity at higher doses. Preclinical toxicology studies are ongoing to determine the safe therapeutic window for this compound. Additionally, further optimization of its chemical structure may be necessary to enhance its efficacy and reduce side effects.

In conclusion, Ethanone, 1-(3,4-dihydro-1(2H)-quinolinyl)-2-(4,5，6，7-tetrahydro-1H-indazol-1-yi) (CAS No. 2249619-85-8) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As more data becomes available from preclinical and clinical studies, this compound may pave the way for new treatments in various disease areas.